Cas no 851987-23-0 (4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 851987-23-0
• MF: C₁₈H₂₀N₄O₃S₂
• MW: 404.506401062012
• CID: 6377080
• PubChem ID: 7105666
• Update Time: 2025-06-07

4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide
• 4-[N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide
• CHEMBL602318
• AKOS024590801
• SJ000238699
• F0642-3456
• 851987-23-0
• 4-[[(4,6-dimethyl-1,3-benzothiazol-2-yl)amino]carbamoyl]-N,N-dimethylbenzenesulfonamide
• 4-(2-(4,6-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide
• 4-(2-(4,6-dimethylbenzo[d]thiazol-2-yl)hydrazine-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• Benzoic acid, 4-[(dimethylamino)sulfonyl]-, 2-(4,6-dimethyl-2-benzothiazolyl)hydrazide

• Inchi： 1S/C18H20N4O3S2/c1-11-9-12(2)16-15(10-11)26-18(19-16)21-20-17(23)13-5-7-14(8-6-13)27(24,25)22(3)4/h5-10H,1-4H3,(H,19,21)(H,20,23)
• InChI Key： LUGILBGOAVTCFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NNC2=NC3=C(C=C(C)C=C3C)S2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 404.09768286g/mol
• Monoisotopic Mass: 404.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• pka: 9.71±0.23(Predicted)

Additional information on 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 851987-23-0)

The compound 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 851987-23-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This benzothiazole derivative is characterized by its hydrazinecarbonyl and sulfonamide functional groups, which contribute to its distinct chemical behavior and reactivity. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical development, material science, and organic synthesis.

One of the most frequently searched questions regarding this compound is: "What are the applications of 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide?" The answer lies in its versatile molecular structure. The presence of both benzothiazole and sulfonamide moieties makes it a promising candidate for drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Additionally, its photophysical properties have sparked interest in its use for fluorescent probes and sensor materials, aligning with the growing demand for advanced diagnostic tools in biotechnology.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 851987-23-0. Researchers often inquire about "How to synthesize 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide?" The synthesis typically involves multi-step organic reactions, including condensation and sulfonylation processes, with careful optimization required to achieve high yields and purity. The compound's structural complexity presents both challenges and opportunities for process chemists, making it a subject of ongoing research in green chemistry and sustainable synthesis.

The physicochemical properties of 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide are also a key area of interest. Its solubility, stability, and reactivity under various conditions are critical for its practical applications. For instance, its thermal stability makes it suitable for high-temperature processes, while its solubility profile in organic solvents facilitates its use in formulation development. These properties are often explored in QSPR studies (Quantitative Structure-Property Relationship), which are highly relevant to computational chemistry enthusiasts.

In the context of intellectual property and market trends, CAS No. 851987-23-0 has been the subject of several patents, particularly in the areas of medicinal chemistry and functional materials. The compound's patent landscape reflects its potential commercial value, with applications ranging from therapeutic agents to advanced coatings. This aligns with the broader industry shift toward high-performance chemicals that offer multifunctional capabilities.

From a safety and handling perspective, while 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Users often search for "MSDS for CAS 851987-23-0" to ensure compliance with occupational safety guidelines. The compound's biodegradability and ecotoxicological profile are also areas of active investigation, particularly in light of increasing regulatory focus on environmental impact.

Looking ahead, the future of 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide research appears promising. With advancements in high-throughput screening and molecular modeling, new applications for this compound are likely to emerge. Its integration into nanotechnology and smart materials is one such frontier, where its unique molecular architecture could enable breakthroughs in responsive systems and biointerface engineering.